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Compound of Interest

Compound Name: SK3 Channel-IN-1

Cat. No.: B12397967

For Researchers, Scientists, and Drug Development Professionals

Introduction

SK3 Channel-IN-1 is a potent and selective modulator of the small-conductance calcium-
activated potassium (SK3) channel, also known as KCa2.3.[1][2] These channels are critical in
regulating cellular excitability and calcium signaling.[1] Dysregulation of SK3 channel activity
has been implicated in various pathological processes, including cancer cell migration.[1][2]
SK3 Channel-IN-1 has been shown to effectively inhibit the migration of breast cancer cells
(MDA-MB-435) while exhibiting low cytotoxicity in other cell lines, making it a valuable tool for
studying the role of SK3 channels in cellular processes and a potential starting point for
therapeutic development.

Physicochemical Properties

Property Value Reference
Molecular Formula C25H49NO

Molecular Weight 379.66 g/mol

CAS Number 2396571-04-1

Solubility Data
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The solubility of SK3 Channel-IN-1 in common laboratory solvents is summarized below. It is

recommended to prepare a concentrated stock solution in an organic solvent, which can then

be diluted to the desired working concentration in agueous cell culture media.

Solvent

Solubility

Notes

DMSO

=40 mg/mL

A stock solution of 40 mg/mL
can be prepared by dissolving
2 mg of the compound in 50 pL
of DMSO. Sonication or gentle

warming may aid dissolution.

Ethanol

Information not readily

It is advisable to test solubility

in a small amount of ethanol

available. before preparing a large stock
solution.
Direct dissolution in aqueous
) ] buffers is not recommended.
Aqueous Buffers (PBS, Saline)  Sparingly soluble.

Dilution from a DMSO stock is

the preferred method.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SK3 Channel-IN-1 in

DMSO.

Materials:

e SK3 Channel-IN-1 powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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e \ortex mixer
e Sonicator (optional)
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of SK3 Channel-IN-1 needed using its molecular weight (379.66 g/mol ).

o Mass (mg) = 10 mmol/L * 1 L/1000 mL * 379.66 g/mol * 1000 mg/g = 3.7966 mg

» Weigh the compound: Carefully weigh out approximately 3.8 mg of SK3 Channel-IN-1
powder and place it into a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of sterile DMSO to the tube containing the compound.

¢ Dissolve the compound: Vortex the solution thoroughly until the powder is completely
dissolved. If necessary, sonicate the tube in a water bath for a few minutes to aid dissolution.
Gentle warming (e.qg., in a 37°C water bath) can also be applied.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C or -80°C for long-term storage. When stored in a solvent
at -80°C, it is stable for at least one year.

Protocol 2: Preparation of Working Solutions for Cell
Culture

This protocol outlines the dilution of the DMSO stock solution to the final working concentration
in cell culture medium.

Materials:
¢ 10 mM SK3 Channel-IN-1 stock solution in DMSO
o Pre-warmed complete cell culture medium

o Sterile tubes for dilution
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Procedure:

o Determine the final concentration: Decide on the desired final concentration of SK3
Channel-IN-1 for your experiment. This should be determined empirically for your specific
cell line and assay.

» Serial Dilution: It is recommended to perform serial dilutions to ensure accurate final
concentrations and to minimize the final concentration of DMSO in the cell culture. The final
DMSO concentration should typically be kept below 0.5% (v/v) to avoid solvent-induced

cytotoxicity.
o Example Dilution (for a final concentration of 10 uM):

o Prepare an intermediate dilution by adding 10 pL of the 10 mM stock solution to 990 uL of
pre-warmed cell culture medium. This results in a 100 uM solution.

o Add the required volume of the 100 uM intermediate solution to your cell culture plates or
flasks to achieve the final desired concentration of 10 uM. For example, add 100 pL of the
100 uM solution to 900 pL of medium in a well of a 12-well plate.

e Solvent Control: Always include a vehicle control in your experiments. This should be the
same final concentration of DMSO as used in the experimental conditions, added to the cell
culture medium without the inhibitor.

Signaling Pathways and Experimental Workflows
SK3 Channel Signaling Pathway

SK3 channels are calcium-activated potassium channels that play a crucial role in regulating
the cell membrane potential and intracellular calcium homeostasis. Their activation leads to
potassium efflux, hyperpolarization of the cell membrane, and a subsequent increase in the
driving force for calcium entry through channels like Orail. This influx of calcium can then
trigger various downstream signaling cascades involved in processes such as cell migration.
The activity of SK3 channels can be modulated by intracellular signaling pathways, for
instance, the cCAMP-PKA pathway has been shown to inhibit SK3 channel activity.
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SK3 Channel Signaling Pathway
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Caption: SK3 channel signaling and modulation.
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Experimental Workflow for SK3 Channel-IN-1
Preparation

The following diagram illustrates the logical steps for preparing SK3 Channel-IN-1 for use in

cell culture experiments.
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Workflow for SK3 Channel-IN-1 Preparation

GVeigh SK3 Channel-IN-1 PowdeD
:
[Dissolve in DMSO to makej
10 mM Stock Solution
:
Gortex/Sonicate until fully dissolvecD
:
Gliquot Stock SolutiorD
:
Gtore at -20°C or -80°(9
i

Dilute Stock in Culture Medium
to final working concentration
T

Y

Grepare Vehicle Control (DMSO)

v

Treat Cells

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12397967?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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